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Compound of Interest

Compound Name: Rhodinyl acetate

Cat. No.: B085566

Technical Guide: Physical Properties of
Rhodinyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhodinyl acetate (CAS No. 141-11-7) is a fatty acyl ester with a characteristic fresh, rose-like
odor.[1] As a key component in the fragrance and flavor industries, a thorough understanding of
its physical properties is essential for formulation, quality control, and toxicological assessment.
This guide provides a detailed overview of the boiling point and density of rhodinyl acetate,
including experimental methodologies for their determination.

Core Physical Properties

The boiling point and density are critical physical constants that provide insight into the purity
and identity of rhodinyl acetate. These properties are influenced by intermolecular forces,
molecular weight, and atmospheric pressure.

Data Summary

The following table summarizes the reported boiling point and density of rhodinyl acetate from
various sources.
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Physical Property Value Conditions Source(s)
N ) at 1013.25 hPa (760
Boiling Point 237 °C [21[31[41[5]
mmHg)
at 1013.25 hPa (760
256.40 °C _ [6]
mmHg) (estimated)
236 °C (estimated) [7]
Density 0.896 g/mL at 25 °C [2][3]
0.894 - 0.904 g/mL at 25 °C [6]
0.895 - 0.905 g/mL at 20 °C [6]
0.895 - 0.908 g/mL Not specified [1]

Experimental Protocols

Accurate determination of physical properties requires standardized experimental procedures.

The following sections detail common methodologies for measuring the boiling point and

density of liquid organic compounds like rhodinyl acetate.

Boiling Point Determination: Capillary Method (Thiele

Tube)

This method is a micro-technique for determining the boiling point of a liquid, defined as the

temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure.[6]

Apparatus:

e Thiele tube

o Thermometer (calibrated)

o Capillary tube (sealed at one end)

o Small test tube (e.g., fusion tube)
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e Heating mantle or Bunsen burner

e Heat transfer fluid (e.g., mineral oil)

e Rubber band or thread for attachment

Procedure:

o A small quantity (a few milliliters) of rhodinyl acetate is placed into the small test tube.[1]

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.[6]

e The test tube is securely attached to a thermometer.[6]

e The entire assembly is then placed into a Thiele tube containing a heat transfer fluid,
ensuring the sample is adequately immersed.[6]

o The side arm of the Thiele tube is gently heated, which allows for uniform heating of the fluid
via convection.[6]

e As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

o Upon further heating, the vapor pressure of the rhodinyl acetate will increase. When the
boiling point is reached, a rapid and continuous stream of bubbles will emerge from the
capillary tube.[4]

« At this point, heating is discontinued.

e The temperature at which the bubbling ceases and the liquid just begins to enter the capillary
tube is recorded as the boiling point of rhodinyl acetate.[6]

Density Determination: Pycnometer or Volumetric Flask
Method

Density is defined as the mass of a substance per unit volume.[8] For liquids, this is typically
determined by accurately measuring the mass of a known volume.
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Apparatus:

Pycnometer or a calibrated volumetric flask with a stopper

Analytical balance (accurate to £0.001 g)

Constant temperature water bath

Distilled water (for calibration)

Rhodinyl acetate sample

Procedure:

The empty, clean, and dry pycnometer or volumetric flask is accurately weighed (W1).[8]

e The vessel is then filled with distilled water up to the calibration mark and placed in a
constant temperature bath (e.g., 25 °C) to reach thermal equilibrium. The volume is adjusted
precisely to the mark.

o The vessel filled with water is weighed again (W2).

e The vessel is emptied, thoroughly dried, and then filled with rhodinyl acetate to the
calibration mark, again allowing it to reach thermal equilibrium in the water bath.

e The vessel filled with the rhodinyl acetate sample is weighed (W3).[8]

e The density of the rhodinyl acetate is calculated using the following formula: Density of
Rhodinyl Acetate = [(W3 - W1) / (W2 - W1)] * Density of Water at the specified temperature.

Logical Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of rhodinyl acetate.
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Experimental workflow for determining physical properties.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b085566?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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